molecular formula C11H10Cl2O2 B8397799 3-(3,4-Dichloro-phenyl)-3-methyl-dihydro-furan-2-one

3-(3,4-Dichloro-phenyl)-3-methyl-dihydro-furan-2-one

Cat. No.: B8397799
M. Wt: 245.10 g/mol
InChI Key: BWDHOLPPVCBNLB-UHFFFAOYSA-N
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Description

3-(3,4-Dichloro-phenyl)-3-methyl-dihydro-furan-2-one is a useful research compound. Its molecular formula is C11H10Cl2O2 and its molecular weight is 245.10 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H10Cl2O2

Molecular Weight

245.10 g/mol

IUPAC Name

3-(3,4-dichlorophenyl)-3-methyloxolan-2-one

InChI

InChI=1S/C11H10Cl2O2/c1-11(4-5-15-10(11)14)7-2-3-8(12)9(13)6-7/h2-3,6H,4-5H2,1H3

InChI Key

BWDHOLPPVCBNLB-UHFFFAOYSA-N

Canonical SMILES

CC1(CCOC1=O)C2=CC(=C(C=C2)Cl)Cl

Origin of Product

United States

Synthesis routes and methods I

Procedure details

A mixture of 18.5 g (80 mmol) 3-(3,4-dichloro-phenyl)-dihydro-furan-2-one, 3.84 g (88 mmol) NaH (55% suspension) and 14.2 g (100 mmol) iodomethane in 300 mL THF was stirred for 64 h at room temperature. NH4Cl aq. sat. was added and the mixture was extracted with ethyl acetate. The organic phases were washed with NaCl aq. sat. dried with Na2SO4, filtered and evaporated to dryness. The residue was purified by flash column chromatography on silica eluting with a gradient formed from ethyl acetate and heptane. The product containing fractions were evaporated to yield 16 g (82%) of the title compound as yellow oil. MS(m/e): 246.0 (MH+).
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18.5 g
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3.84 g
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14.2 g
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300 mL
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0 (± 1) mol
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Yield
82%

Synthesis routes and methods II

Procedure details

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